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Compound of Interest

Compound Name: Ebenifoline E-II

Cat. No.: B14864393 Get Quote

CAS Number: 133740-16-6 Molecular Formula: C₄₈H₅₁NO₁₈ Molecular Weight: 929.9 g/mol

Introduction
Ebenifoline E-II is a naturally occurring sesquiterpene pyridine alkaloid isolated from the stems

and leaves of Euonymus laxiflorus.[1] Structurally, it belongs to a complex class of natural

products known for their diverse biological activities. Initial investigations have highlighted the

cytotoxic potential of Ebenifoline E-II, suggesting its potential as a lead compound in the

development of novel anticancer agents. This technical guide provides a comprehensive

overview of the available scientific data on Ebenifoline E-II, including its chemical properties,

biological activity with a focus on cytotoxicity, and relevant (though limited) experimental

details.

Chemical and Physical Properties
Ebenifoline E-II is a white powder, soluble in organic solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[1][2] A summary of its key chemical

identifiers is provided in the table below.
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Property Value Reference

CAS Number 133740-16-6 [1]

Molecular Formula C₄₈H₅₁NO₁₈ [3]

Molecular Weight 929.9 [3]

Purity ≥98% (Commercially available) [2][3]

Source Euonymus laxiflorus [1]

Biological Activity: Cytotoxicity
The primary biological activity reported for Ebenifoline E-II is its cytotoxicity.[1] A foundational

study by Kuo et al. (2003) identified this property. While the full, detailed quantitative data from

this initial study is not widely available, the consistent reporting of its cytotoxic nature across

multiple chemical supplier databases underscores this key characteristic.

Unfortunately, specific details regarding the cell lines tested, the IC₅₀ values, and the precise

mechanism of its cytotoxic action have not been extensively reported in publicly accessible

literature. The general understanding is that like many sesquiterpene alkaloids, Ebenifoline E-
II likely interferes with fundamental cellular processes, leading to cell death.

Experimental Protocols
Detailed experimental protocols for the isolation and cytotoxicity testing of Ebenifoline E-II are

not readily available in the public domain. However, based on standard practices for the

evaluation of cytotoxic natural products, a representative methodology can be outlined.

General Cytotoxicity Assay Protocol (e.g., MTT or SRB
Assay)
This protocol describes a general workflow for assessing the cytotoxic activity of a compound

like Ebenifoline E-II against cancer cell lines.
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Preparation Treatment

Assay & Analysis

Data Analysis

1. Cell Culture
(e.g., HeLa, MCF-7)

2. Compound Preparation
(Ebenifoline E-II in DMSO)

3. Cell Seeding
(96-well plates)

4. Compound Treatment
(Varying concentrations)

5. Incubation
(e.g., 48-72 hours)

6. Add Viability Reagent
(e.g., MTT, SRB)

7. Read Absorbance
(Plate Reader)

8. Data Analysis
(Calculate % viability, IC50)
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Ebenifoline E-II (Hypothetical Action)

Potential Downstream Signaling Cascades
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ebenifoline E-II: A Technical Overview of a Cytotoxic
Sesquiterpene Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14864393#ebenifoline-e-ii-cas-number-133740-16-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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